Cas no 107249-44-5 (2-Propenoic acid, 2-cyano-3-(2-pyridinyl)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(2-pyridinyl)-
• CAS No: 107249-44-5
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 3584039
• PubChem ID: 20116021
• Update Time: 2025-05-23

2-Propenoic acid, 2-cyano-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(2-pyridinyl)-
• 2-Cyano-3-pyridin-2-yl-acrylic acid
• AKOS000156798
• 107249-44-5
• 2-Cyano-3-(pyridin-2-yl)acrylic acid
• AT44640

• Inchi： 1S/C9H6N2O2/c10-6-7(9(12)13)5-8-3-1-2-4-11-8/h1-5H,(H,12,13)/b7-5+
• InChI Key： AHAVZSCDURRMBH-FNORWQNLSA-N
• SMILES： C(O)(=O)/C(/C#N)=C/C1=NC=CC=C1

Computed Properties

• Exact Mass: 174.042927438Da
• Monoisotopic Mass: 174.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74Ų

Additional information on 2-Propenoic acid, 2-cyano-3-(2-pyridinyl)-

Chemical Compound CAS No. 107249-44-5: 2-Propenoic Acid, 2-Cyano-3-(2-Pyridinyl)

The chemical compound with CAS No. 107249-44-5, commonly referred to as 2-propenoic acid, 2-cyano-3-(2-pyridinyl), is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyano group at the second position of the propenoic acid backbone and a pyridinyl group at the third position. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the versatility of 2-propenoic acid, 2-cyano-3-(2-pyridinyl) in catalytic processes. Researchers have demonstrated its ability to act as a highly efficient ligand in transition metal-catalyzed reactions, particularly in the field of organometallic chemistry. The cyano group serves as a strong electron-withdrawing moiety, enhancing the catalytic activity of metal centers by stabilizing intermediates and accelerating reaction kinetics. Meanwhile, the pyridinyl group contributes to the compound's stability and solubility in various solvents, making it suitable for a wide range of applications.

In addition to its catalytic applications, CAS No. 107249-44-5 has shown promise in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for constructing metal-organic frameworks (MOFs). These frameworks are highly porous and exhibit exceptional adsorption properties, making them ideal candidates for gas storage and separation technologies. The combination of the cyano group and pyridinyl group in this compound provides unique electronic and structural features that enhance the performance of MOFs.

Furthermore, 2-propenoic acid, 2-cyano-3-(2-pyridinyl) has garnered attention in the pharmaceutical industry due to its potential as a drug delivery agent. The compound's ability to form biocompatible polymers has been leveraged in designing controlled-release drug delivery systems. The cyano group contributes to the polymer's mechanical strength, while the pyridinyl group enhances its biocompatibility and degradation properties. This dual functionality makes it a valuable component in developing next-generation biomedical materials.

The synthesis of CAS No. 107249-44-5 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, reducing production costs and improving scalability. These improvements have made the compound more accessible for large-scale applications across various industries.

From an environmental standpoint, 2-propenoic acid, 2-cyano-3-(2-pyridinyl) exhibits favorable biodegradation characteristics under specific conditions. Studies have shown that it can be effectively degraded by microbial communities in aerobic environments, minimizing its environmental footprint when used responsibly. This attribute aligns with growing global efforts to develop sustainable chemical compounds that contribute positively to environmental conservation.

In summary, CAS No. 107249-44-5 represents a cutting-edge chemical compound with diverse applications spanning catalysis, materials science, and pharmaceuticals. Its unique structure endows it with exceptional properties that continue to drive innovative research across multiple disciplines. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly significant role in shaping future technologies.